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Compound of Interest

Compound Name: 5-Methyl-1-hexanol

Cat. No.: B128172 Get Quote

5-Methyl-1-hexanol: An Enigmatic Molecule in
the World of Fragrance
Introduction

5-Methyl-1-hexanol (CAS No. 627-98-5) is a branched-chain aliphatic alcohol that presents a

curious case in the field of perfumery. While some sources suggest its potential as a fragrance

ingredient with a nuanced olfactory profile, a deeper investigation into its regulatory status and

industry use reveals a more complex and cautionary picture. This document provides a

comprehensive overview of 5-Methyl-1-hexanol, summarizing its known properties, the

conflicting reports on its fragrance applications, and general protocols for the evaluation of a

novel fragrance ingredient, while underscoring the critical need for further safety and regulatory

clarification before any practical application in perfumery.

Physicochemical Properties
A clear understanding of the physical and chemical properties of a potential fragrance

ingredient is fundamental to its evaluation and application. The key properties of 5-Methyl-1-
hexanol are summarized in the table below.
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Property Value

CAS Number 627-98-5

Molecular Formula C₇H₁₆O

Molecular Weight 116.20 g/mol

Appearance Colorless liquid

Boiling Point 167-168 °C

Density 0.823 g/mL at 25 °C

Refractive Index n20/D 1.422

Olfactory Profile: A Tale of Contradiction
The olfactory character of 5-Methyl-1-hexanol is a subject of conflicting information. Some

suppliers describe it as a versatile ingredient with a subtle green and fruity aroma, suggesting it

can act as a harmonizing element in complex fragrance compositions.[1] One description notes

a "mild, alcohol-like smell".[2] However, a prominent resource in the fragrance and flavor

industry, The Good Scents Company, explicitly states that 5-Methyl-1-hexanol is "not for

fragrance use".[3] This significant discrepancy underscores the ambiguity surrounding its

application in perfumery.

Regulatory and Safety Status: A Notable Absence
A critical aspect of any fragrance ingredient is its safety and regulatory approval. For 5-Methyl-
1-hexanol, there is a conspicuous lack of endorsement from key industry bodies:

FEMA GRAS: There is no evidence of 5-Methyl-1-hexanol having a FEMA (Flavor and

Extract Manufacturers Association) number, which would designate it as Generally

Recognized as Safe for use in flavorings and, by extension, often influences its use in

fragrances.

IFRA Standards: A thorough search of the International Fragrance Association (IFRA)

standards did not yield any specific guidelines or restrictions for 5-Methyl-1-hexanol.[4][5][6]

[7][8] IFRA standards are crucial for ensuring the safe use of fragrance materials.
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RIFM Safety Assessment: No comprehensive safety assessment from the Research Institute

for Fragrance Materials (RIFM) for 5-Methyl-1-hexanol was found. While a safety

assessment for the related compound 3,5,5-trimethyl-1-hexanol is available, its findings

cannot be directly extrapolated to 5-Methyl-1-hexanol.[9]

Safety Data Sheets (SDS) for 5-Methyl-1-hexanol indicate potential hazards, including skin

irritation, serious eye damage, and respiratory irritation, and it is classified as a flammable

liquid.[10]

Given the "not for fragrance use" advisory from a reputable source and the absence of key

regulatory approvals, the use of 5-Methyl-1-hexanol as a fragrance ingredient is not

recommended without a thorough and updated safety assessment.

Application in Perfumery: Hypothetical Exploration
Despite the cautionary stance, it is valuable for researchers and scientists to understand the

process by which a novel ingredient like 5-Methyl-1-hexanol would be evaluated for its

potential in perfumery.

Potential Olfactory Contributions
Based on the limited positive descriptions, 5-Methyl-1-hexanol could theoretically be explored

for its ability to:

Introduce Green and Fruity Nuances: Its described subtle green and fruity notes could lend a

natural and fresh quality to floral and citrus fragrances.

Act as a Modifier and Blender: As a harmonizing element, it could be used to soften the

edges of more potent aromatic chemicals and create a more seamless fragrance profile.

Function as a Chemical Intermediate: It has been noted that 5-Methyl-1-hexanol can serve

as a building block for the synthesis of other aroma chemicals.[1]

Experimental Protocols for Fragrance Ingredient
Evaluation
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The following are detailed, generalized protocols for the scientific evaluation of a potential new

fragrance ingredient. It must be emphasized that these are not specific endorsements for the

use of 5-Methyl-1-hexanol in perfumery but rather a guide to the standard scientific process.

Gas Chromatography-Olfactometry (GC-O) Analysis
Objective: To identify the specific odor character of the volatile components of a sample.

Methodology:

Sample Preparation: Prepare a dilution of 5-Methyl-1-hexanol in a suitable solvent (e.g.,

ethanol) at a concentration of 1% and 0.1%.

Instrumentation: Utilize a gas chromatograph equipped with a flame ionization detector (FID)

and an olfactory detection port (ODP).

GC Conditions:

Column: A non-polar or medium-polarity capillary column (e.g., DB-5 or DB-Wax).

Injector Temperature: 250 °C.

Oven Program: Start at 50 °C, hold for 2 minutes, then ramp up to 240 °C at a rate of 5

°C/min.

Carrier Gas: Helium at a constant flow rate.

Split Ratio: 1:1 (to both FID and ODP).

Olfactory Assessment: A trained sensory panelist sniffs the effluent from the ODP and

records the odor descriptors and their intensity at specific retention times.

Data Analysis: Correlate the retention times of the odor events with the peaks on the FID

chromatogram to identify the compound responsible for each scent characteristic.
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Caption: Workflow for Gas Chromatography-Olfactometry (GC-O) analysis.

Sensory Panel Evaluation
Objective: To assess the olfactory characteristics, intensity, and hedonic tone of the ingredient

in a controlled environment.

Methodology:

Panel Selection: Recruit a panel of at least 10 trained sensory assessors.

Sample Preparation: Prepare smelling strips dipped in 1%, 5%, and 10% dilutions of 5-
Methyl-1-hexanol in ethanol. A blank ethanol strip should be used as a control.

Evaluation Procedure:

Present the coded smelling strips to the panelists in a randomized order in individual, well-

ventilated booths.

Panelists evaluate the odor based on a standardized questionnaire, rating attributes such

as intensity, pleasantness, and providing descriptive terms (e.g., green, fruity, waxy,

chemical).

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/product/b128172?utm_src=pdf-body-img
https://www.benchchem.com/product/b128172?utm_src=pdf-body
https://www.benchchem.com/product/b128172?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b128172?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Data Analysis: Analyze the data statistically to determine the mean scores for each attribute

and to create an odor profile.
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Caption: Workflow for sensory panel evaluation of a fragrance ingredient.
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Conclusion
5-Methyl-1-hexanol remains an intriguing yet unverified potential fragrance ingredient. The

conflicting reports regarding its olfactory profile, coupled with a lack of FEMA GRAS status, an

IFRA standard, and a dedicated RIFM safety assessment, strongly advise against its use in

perfumery at this time. For researchers, scientists, and drug development professionals, 5-
Methyl-1-hexanol serves as an important case study on the rigorous evaluation and validation

required before a chemical can be considered a safe and effective fragrance ingredient. Any

future consideration of this molecule for fragrance applications would necessitate a

comprehensive safety assessment and clarification of its regulatory status.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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